Maltose 1-phosphate

• Molecular Formula: C12H23O14P
• Molecular Weight: 422.28 g/mol
• IUPAC Name: [(2R,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl] dihydrogen phosphate
• InChI: InChI=1S/C12H23O14P/c13-1-3-5(15)6(16)8(18)11(23-3)25-10-4(2-14)24-12(9(19)7(10)17)26-27(20,21)22/h3-19H,1-2H2,(H2,20,21,22)/t3-,4-,5-,6+,7-,8-,9-,10-,11-,12-/m1/s1
• InChI Key: VRKQBSISJQUWFI-QUYVBRFLSA-N
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@@H]2[C@H](O[C@@H]([C@@H]([C@H]2O)O)OP(=O)(O)O)CO)O)O)O)O
• SMILES: C(C1C(C(C(C(O1)OC2C(OC(C(C2O)O)OP(=O)(O)O)CO)O)O)O)O
• synonyms: Malt1P; maltose 1-phosphate; maltose-1-phosphate
• CAS No.: 15896-49-8

Description

Maltose 1-phosphate (M1P) is a sugar phosphate that is synthesized from maltose in the presence of the enzyme maltose phosphorylase. M1P is an important intermediate in the metabolism of maltose and is involved in various biochemical and physiological processes.

Scientific Research Applications

• Biomanufacturing Applications : Maltose is used in biomanufacturing due to its ability to be converted into valuable biochemicals. A study demonstrated a method for converting maltose into bioelectricity and fructose 1,6-diphosphate, highlighting its potential in high-efficient production of bioelectricity and biochemicals (Li et al., 2022).

• Photosynthesis Research : Research on isolated spinach chloroplasts identified maltose phosphate as an intermediate in sugar metabolism, providing insight into the de novo synthesis of maltose from glucose 1-phosphate (Schilling et al., 1976).

• Sensor Technology : Maltose phosphorylase has been used to develop highly sensitive enzyme sensors for the determination of inorganic phosphate, relevant for monitoring water pollution (Conrath et al., 1995).

• Biochemical Characterization in Bacteria : Maltose-1-phosphate has been detected in bacteria like Mycobacterium bovis BCG, with studies focusing on the biochemical properties of maltokinase, an enzyme involved in maltose-1-phosphate synthesis (Mendes et al., 2010).

• Biosensors for Phosphate Detection : Maltose phosphorylase has been employed in the creation of biosensors for ortho-phosphate detection, indicating its utility in biotechnological applications (Hüwel et al., 1997).

• Enzymatic Determination of Maltose : Novel enzymatic methods for determining maltose have been developed, using enzymes like maltose 1-epimerase and maltose phosphorylase, which have potential applications in analytical biochemistry (Shirokane et al., 2000).

• Research on Polysaccharide Formation : Studies on Lactococcus lactis have indicated that β-Glucose-1-Phosphate, a product of maltose metabolism, could play a role in polysaccharide formation, contributing to our understanding of bacterial carbohydrate metabolism (Sjöberg & Hahn-Hägerdal, 1989).

• Maltose Metabolism in Archaea : Investigations into maltose metabolism in hyperthermophilic archaea like Thermococcus litoralis have provided insights into the unique enzymatic pathways used by these organisms (Xavier et al., 1999).